Cas no 851947-22-3 (ethyl 5-(3-bromobenzamido)-4-oxo-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate)

• Product Name: ethyl 5-(3-bromobenzamido)-4-oxo-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate
• CAS No: 851947-22-3
• MF: C₂₂H₁₆BrN₃O₄S
• MW: 498.349143028259
• CID: 6176821
• PubChem ID: 3361830
• Update Time: 2025-05-20

ethyl 5-(3-bromobenzamido)-4-oxo-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(3-bromobenzamido)-4-oxo-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate
• ethyl 5-(3-bromobenzamido)-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate
• AKOS024589998
• ethyl 5-(3-bromobenzamido)-4-oxo-3-phenyl-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate
• AB00670163-01
• F0641-0055
• EU-0093239
• ethyl 5-[(3-bromobenzoyl)amino]-4-oxo-3-phenylthieno[3,4-d]pyridazine-1-carboxylate
• 851947-22-3

• Inchi： 1S/C22H16BrN3O4S/c1-2-30-22(29)18-16-12-31-20(24-19(27)13-7-6-8-14(23)11-13)17(16)21(28)26(25-18)15-9-4-3-5-10-15/h3-12H,2H2,1H3,(H,24,27)
• InChI Key： RKBVTVFWBMUWDH-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(NC1=C2C(N(C3C=CC=CC=3)N=C(C(=O)OCC)C2=CS1)=O)=O

Computed Properties

• Exact Mass: 497.00449g/mol
• Monoisotopic Mass: 497.00449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on ethyl 5-(3-bromobenzamido)-4-oxo-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate

Comprehensive Overview of Ethyl 5-(3-Bromobenzamido)-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate (CAS No. 851947-22-3)

The compound ethyl 5-(3-bromobenzamido)-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate (CAS No. 851947-22-3) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, featuring a thieno[3,4-d]pyridazine core, makes it a valuable intermediate for the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, owing to its 3-bromobenzamido and phenyl substituents, which are known to enhance binding affinity in target proteins.

In recent years, the demand for heterocyclic compounds like ethyl 5-(3-bromobenzamido)-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate has surged due to their versatility in medicinal chemistry. A trending topic in this field is the exploration of small-molecule inhibitors for diseases such as cancer and inflammatory disorders. This compound's 4-oxo and carboxylate functionalities make it a candidate for modulating enzyme activity, aligning with current research on kinase inhibitors and protease-targeted therapies.

From a synthetic perspective, the thieno[3,4-d]pyridazine scaffold is notable for its electron-rich properties, which are crucial for designing organic semiconductors and photovoltaic materials. With the growing focus on renewable energy, researchers are investigating how such compounds can improve the efficiency of organic solar cells. The 3-bromobenzamido group also offers opportunities for further functionalization via cross-coupling reactions, a hot topic in green chemistry and catalysis.

Another area of interest is the compound's potential role in agrochemical development. The phenyl and thieno moieties are common in pesticides and herbicides, prompting studies on its environmental impact and biodegradability. This aligns with the broader societal push toward eco-friendly chemicals and sustainable agriculture.

In analytical chemistry, CAS No. 851947-22-3 is often discussed in the context of high-performance liquid chromatography (HPLC) and mass spectrometry (MS) methods. Its distinct UV absorption profile, attributed to the thieno[3,4-d]pyridazine core, facilitates precise quantification in complex matrices. This is particularly relevant for quality control in pharmaceutical manufacturing, where impurities must be minimized.

For researchers sourcing this compound, questions often arise about its stability, solubility, and storage conditions. Studies indicate that it is stable under inert atmospheres but may degrade in the presence of moisture or light. Common solvents like dimethyl sulfoxide (DMSO) and dichloromethane (DCM) are suitable for dissolution, though compatibility should be verified for specific applications.

In summary, ethyl 5-(3-bromobenzamido)-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate represents a multifaceted tool for modern science. Its relevance spans drug discovery, materials science, and agrochemical innovation, making it a compound of enduring interest. As research continues to uncover new applications, its role in addressing global challenges—from healthcare to sustainability—will likely expand.